Cas no 1808-01-1 (3,3-dihydroxy-2,7-dimethoxy-2-(4-methoxyphenyl)chromen-4-one)

3,3-dihydroxy-2,7-dimethoxy-2-(4-methoxyphenyl)chromen-4-one structure
1808-01-1 structure
Product name:3,3-dihydroxy-2,7-dimethoxy-2-(4-methoxyphenyl)chromen-4-one
CAS No:1808-01-1
MF:C18H18O7
MW:346.331326007843
CID:906892
PubChem ID:265716

3,3-dihydroxy-2,7-dimethoxy-2-(4-methoxyphenyl)chromen-4-one Chemical and Physical Properties

Names and Identifiers

    • 3,3-dihydroxy-2,7-dimethoxy-2-(4-methoxyphenyl)chromen-4-one
    • 3,3-Dihydroxy-2,7-dimethoxy-2-(4-methoxyphenyl)-2,3-dihydro-4H-chromen-4-one
    • AC1L6EK2
    • AC1Q6KK5
    • AG-E-30911
    • AR-1E8664
    • CHEMBL489135
    • CTK4D7709
    • NSC102047
    • NSC-102047
    • 3,3-dihydroxy-2,7-dimethoxy-2-(4-methoxyphenyl)chroman-4-one
    • NSC 102047
    • 1808-01-1
    • DS-013893
    • Inchi: InChI=1S/C18H18O7/c1-22-12-6-4-11(5-7-12)18(24-3)17(20,21)16(19)14-9-8-13(23-2)10-15(14)25-18/h4-10,20-21H,1-3H3
    • InChI Key: PDMJKRSNXGRGBG-UHFFFAOYSA-N
    • SMILES: COC1=CC=C(C=C1)C2(C(C(=O)C3=C(O2)C=C(C=C3)OC)(O)O)OC

Computed Properties

  • Exact Mass: 346.10524
  • Monoisotopic Mass: 346.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 486
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 94.4Ų
  • XLogP3: 1.3

Experimental Properties

  • Density: 1.41
  • Boiling Point: 568.3°C at 760 mmHg
  • Flash Point: 207.6°C
  • Refractive Index: 1.63
  • PSA: 94.45
  • LogP: 1.45920

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